Cas no 1215071-16-1 (tert-Butyl 3,3-difluoro-4-oxopyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3,3-difluoro-4-oxopyrrolidine-1-carboxylate
• CAS No: 1215071-16-1
• MF: C₉H₁₃F₂NO₃
• MW: 221.201229810715
• MDL: MFCD16140377
• CID: 1025927
• PubChem ID: 46839931
• Update Time: 2025-04-20

tert-Butyl 3,3-difluoro-4-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,3-difluoro-4-oxopyrrolidine-1-carboxylate
• AK-76519
• ANW-55062
• CTK8B6954
• KB-260411
• PB15213
• RP09425
• WTI-11718
• MFCD16140377
• 1-Boc-4,4-difluoropyrrolidin-3-one
• 1-Pyrrolidinecarboxylic acid, 3,3-difluoro-4-oxo-, 1,1-dimethylethyl ester
• AKOS015841215
• A891659
• J-524511
• N-Boc-4,4-difluoro-3-pyrrolidinone
• AS-34627
• CS-W001337
• 1-N-Boc-3,3-difluoro-4-oxopyrrolidine
• tert-Butyl3,3-difluoro-4-oxopyrrolidine-1-carboxylate
• 1215071-16-1
• W-205119
• SY038541
• DTXSID90676677
• C9H13F2NO3
• 1-Boc-3,3-difluoro-4-oxopyrrolidine

• MDL： MFCD16140377
• Inchi： 1S/C9H13F2NO3/c1-8(2,3)15-7(14)12-4-6(13)9(10,11)5-12/h4-5H2,1-3H3
• InChI Key： PVBHORJISFZNBG-UHFFFAOYSA-N
• SMILES： FC1(C(CN(C(=O)OC(C)(C)C)C1)=O)F

Computed Properties

• Exact Mass: 221.08634960g/mol
• Monoisotopic Mass: 221.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 269.6±40.0 °C at 760 mmHg
• Flash Point: 116.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl 3,3-difluoro-4-oxopyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)